Cas no 6265-95-8 (Phenol,4-(2-benzothiazolyl)-2-ethoxy-)

• Product Name: Phenol,4-(2-benzothiazolyl)-2-ethoxy-
• CAS No: 6265-95-8
• MF: C₁₅H₁₃NO₂S
• MW: 271.334222555161
• CID: 523416
• PubChem ID: 233994
• Update Time: 2025-04-19

Phenol,4-(2-benzothiazolyl)-2-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(2-benzothiazolyl)-2-ethoxy-
• (4Z)-4-(3H-1,3-benzothiazol-2-ylidene)-2-ethoxycyclohexa-2,5-dien-1-one

• Inchi： 1S/C15H13NO2S/c1-2-18-13-9-10(7-8-12(13)17)15-16-11-5-3-4-6-14(11)19-15/h3-9,17H,2H2,1H3
• InChI Key： MYSAMHNLEBYROT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC(=C(C=1)OCC)O

Computed Properties

• Exact Mass: 271.06679
• Monoisotopic Mass: 271.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles